Cas no 52808-36-3 (1-Chloro-2-(2-methoxyethoxy)ethane)

• Product Name: 1-Chloro-2-(2-methoxyethoxy)ethane
• CAS No: 52808-36-3
• MF: C₅H₁₁ClO₂
• MW: 138.592641115189
• MDL: MFCD00068779
• CID: 56317
• PubChem ID: 94934
• Update Time: 2025-05-27

1-Chloro-2-(2-methoxyethoxy)ethane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyethoxy)ethyl chloride
• 1-(2-Chloroethoxy)-2-methoxyethane
• 1-Chloro-2-(2-methoxyethoxy)ethane
• 2-chloro-1-(2-methoxyethoxy)ethane
• Ethane,1-(2-chloroethoxy)-2-methoxy
• FT-0658136
• AKOS009293775
• 2-(2-methoxy-ethoxy)-ethyl chloride
• Ethane, 1-chloro-2-[2-methoxyethoxy]-
• SCHEMBL975869
• DTXSID6068808
• BT-0152
• F88009
• Ethane, 1-(2-chloroethoxy)-2-methoxy-
• 52972-83-5
• 1-Chloro-2-(2-methoxyethoxy)ethane #
• 2-chloroethyl 2-methoxyethyl ether
• 52808-36-3
• 1-chloro-2-{[2-(methyloxy)ethyl]oxy}ethane
• AKOS015964463
• UNII-H879VVT5E7
• MFCD00068779
• NSC-9056
• NSC 9056
• H879VVT5E7
• NSC9056
• EN300-78486
• 1-chloro-2-(2-methoxyethoxy)-ethane
• 1-Chloro-2-(2-methoxyethoxy)ethaneE
• DTXCID5041304
• DB-110827
• Ethane, 1-chloro-2-(2-methoxyethoxy)-
• FC171194

• MDL： MFCD00068779
• Inchi： 1S/C5H11ClO2/c1-7-4-5-8-3-2-6/h2-5H2,1H3
• InChI Key： JIQXRLOYKOJECL-UHFFFAOYSA-N
• SMILES： ClCCOCCOC

Computed Properties

• Exact Mass: 138.04500
• Monoisotopic Mass: 138.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 41.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 1.025
• Boiling Point: 156°Cat760mmHg
• Flash Point: 44.8°C
• Refractive Index: 1.41
• PSA: 18.46000
• LogP: 0.88820

Additional information on 1-Chloro-2-(2-methoxyethoxy)ethane

Comprehensive Guide to 1-Chloro-2-(2-methoxyethoxy)ethane (CAS No. 52808-36-3): Properties, Applications, and Industry Insights

1-Chloro-2-(2-methoxyethoxy)ethane, with the CAS number 52808-36-3, is a specialized organic compound widely recognized for its unique chemical structure and versatile applications. This compound, often referred to by its systematic name or abbreviated as CMEE, belongs to the family of glycol ether derivatives. Its molecular formula, C₅H₁₁ClO₂, highlights a blend of ether and chloroalkyl functionalities, making it valuable in industrial and research settings.

The growing demand for high-performance solvents and intermediates in organic synthesis has placed compounds like 1-Chloro-2-(2-methoxyethoxy)ethane in the spotlight. Users frequently search for terms such as "CMEE solvent properties", "glycol ether applications", and "CAS 52808-36-3 safety data", reflecting its relevance in fields like pharmaceuticals, coatings, and specialty chemicals. This guide delves into its physicochemical characteristics, synthesis methods, and emerging trends.

From a structural perspective, 1-Chloro-2-(2-methoxyethoxy)ethane features a chloroethyl group linked to a methoxyethoxy chain, offering balanced polarity and reactivity. This design enables it to act as a polar aprotic solvent, facilitating reactions like nucleophilic substitutions. Researchers often explore its boiling point (≈180°C) and solubility profile, which make it suitable for high-temperature processes and formulations requiring controlled evaporation rates.

In industrial applications, CAS 52808-36-3 is prized for its role as a chemical intermediate. For instance, it serves as a precursor in synthesizing surfactants and plasticizers, aligning with the global shift toward eco-friendly additives. Recent studies highlight its potential in green chemistry, where its moderate toxicity profile (compared to traditional chlorinated solvents) attracts attention. Queries like "biodegradable glycol ether alternatives" underscore this trend.

Quality control and handling of 1-Chloro-2-(2-methoxyethoxy)ethane are critical topics. Analytical techniques such as GC-MS and HPLC ensure purity, while proper storage conditions (e.g., inert atmospheres) prevent degradation. Users often seek "CMEE stability data" or "compatibility with polymers", emphasizing the need for reliable technical documentation. Regulatory compliance, including REACH and FDA guidelines, further influences its commercial use.

Innovations in sustainable manufacturing have spurred interest in optimizing the synthesis of 52808-36-3. Catalytic processes and waste-reduction strategies are now focal points, addressing searches like "green synthesis of chloroethoxy ethers". Additionally, its utility in electronic chemicals for semiconductor cleaning has gained traction, reflecting the compound's adaptability to high-tech industries.

To conclude, 1-Chloro-2-(2-methoxyethoxy)ethane (CAS No. 52808-36-3) exemplifies the intersection of chemical versatility and industrial demand. Whether as a solvent, intermediate, or specialty additive, its applications continue to evolve alongside advancements in material science and process engineering. For researchers and manufacturers, understanding its properties and market dynamics is key to leveraging its full potential.